Benzoic acid, 4-amino-3-methoxy-, 1-methylethyl ester

• IUPAC Name: propan-2-yl 4-amino-3-methoxybenzoate
• InChI: InChI=1S/C11H15NO3/c1-7(2)15-11(13)8-4-5-9(12)10(6-8)14-3/h4-7H,12H2,1-3H3
• InChI Key: JMNWTWOPVVNJEE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(=O)C1=CC(=C(C=C1)N)OC
• Molecular Formula: C11H15NO3
• Molecular Weight: 209.24 g/mol

Description

“Benzoic acid, 4-amino-3-methoxy-, 1-methylethyl ester” is a chemical compound with the formula C10H13NO2. It is also known by other names such as Isopropyl-4-aminobenzoate, Isopropyl p-aminobenzoate, Benzoic acid, p-amino-, isopropyl ester, and Benzoic acid, 4-amino-, isopropyl ester.

Molecular Structure Analysis

The molecular structure of “Benzoic acid, 4-amino-3-methoxy-, 1-methylethyl ester” can be viewed using Java or Javascript. The structure is also available as a 2d Mol file or as a computed 3d SD file.

Scientific Research Applications

Novel Derivatives and Biological Activities

Research on Piper hispidum led to the identification of three new 4-hydroxy-benzoic acid derivatives, showcasing the plant's potential for producing compounds with moderate cytotoxic activity. These findings highlight the role of benzoic acid derivatives in exploring new pharmaceutical agents and understanding their mechanisms of action in biological systems (Friedrich et al., 2005).

Pharmacokinetics Studies

A study focused on the pharmacokinetics of a closely related benzoic acid derivative from Portulaca Oleracea L. in rats, utilizing advanced UHPLC-ESI-Q-TOF/MS methodologies. This research underscores the importance of understanding how such compounds are metabolized and distributed within the body, which is crucial for their development into therapeutic agents (Xu et al., 2020).

Synthesis and Structural Characterization

The synthesis and crystal structure of 2-[(4-methoxy-6-methylthio-2-pyrimidinyl)aminocarbonyl-aminosulfonyl] Benzoic Acid Methyl Ester reveals intricate details about the structural attributes of benzoic acid derivatives. Such studies are fundamental in the development of new materials and drugs, providing a basis for understanding molecular interactions and properties (Ming & South, 2004).

Liquid Crystal Research

Investigations into non-symmetric linear liquid crystalline trimers, including benzoic acid derivatives, offer insights into the design of new liquid crystal materials with potential applications in displays and optical devices. The study demonstrates the impact of molecular structure on the liquid crystal phase behavior and properties (Henderson & Imrie, 2005).

Antibacterial and Antimicrobial Studies

Research on Piper aduncum leaves identified new prenylated benzoic acid derivatives with significant antimicrobial and molluscicidal activity. Such studies are crucial in the search for new natural products with potential as antibacterial agents, addressing the growing concern over antibiotic resistance (Orjala et al., 1993).

Safety And Hazards

The safety data sheet for a similar compound, 4-Aminobenzoic acid, indicates that it may form combustible dust concentrations in air. It also mentions that some compounds may be harmful to aquatic life with long-lasting effects.